Cas no 1600452-17-2 (2-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid)

• Product Name: 2-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid
• CAS No: 1600452-17-2
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5713453
• PubChem ID: 116129483
• Update Time: 2025-10-25

2-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1600452-17-2
• 2-[(Pent-4-yn-2-yl)amino]pyridine-3-carboxylic acid
• 2-[(Pent-4-yn-2-yl)amino]pyridine-3-carboxylicacid
• EN300-1449546
• 3-Pyridinecarboxylic acid, 2-[(1-methyl-3-butyn-1-yl)amino]-
• 2-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid

• Inchi： 1S/C11H12N2O2/c1-3-5-8(2)13-10-9(11(14)15)6-4-7-12-10/h1,4,6-8H,5H2,2H3,(H,12,13)(H,14,15)
• InChI Key： OQMKWZYIHHWCIL-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1NC(C)CC#C)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 397.7±37.0 °C(Predicted)
• pka: 1.78±0.36(Predicted)

Additional information on 2-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid

Comprehensive Overview of 2-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid (CAS No. 1600452-17-2): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 2-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid (CAS No. 1600452-17-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its pyridine-carboxylic acid backbone and pent-4-yn-2-yl substituent, serves as a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its utility in drug discovery, material science, and agrochemical development, aligning with the growing demand for high-value chemical building blocks.

The molecular structure of 2-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid combines a pyridine ring with a carboxylic acid functional group, offering both hydrogen-bonding and coordination capabilities. This duality makes it a promising candidate for metal-organic frameworks (MOFs) and catalysis, topics frequently searched in academic and industrial databases. Recent studies highlight its role in designing enzyme inhibitors, particularly in targeting kinase pathways, a hot topic in oncology and neurodegenerative disease research.

From a synthetic perspective, the alkyne group in the pent-4-yn-2-yl moiety enables click chemistry reactions, a technique widely adopted in bioconjugation and polymer science. This aligns with the surge in interest around bioorthogonal chemistry, as evidenced by rising Google Trends data. Moreover, the compound’s carboxylic acid group facilitates derivatization into esters or amides, expanding its applicability in peptide mimetics and prodrug design.

Environmental and regulatory considerations are also critical when discussing 2-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid. Unlike many hazardous intermediates, this compound exhibits favorable biodegradability profiles, making it attractive for green chemistry initiatives. Researchers frequently query "sustainable synthetic routes" and "eco-friendly catalysts", underscoring the relevance of such properties in modern chemical workflows.

In the pharmaceutical sector, the compound’s potential as a scaffold for small-molecule drugs is under investigation. Its aminopyridine core is structurally analogous to several FDA-approved kinase inhibitors, a connection often explored in drug repurposing studies. PubChem and Reaxys queries reveal growing interest in "fragment-based drug discovery" and "allosteric modulators", areas where this molecule could play a pivotal role.

Analytical characterization of CAS No. 1600452-17-2 typically involves HPLC-MS and NMR spectroscopy, techniques central to quality control in chemical manufacturing. Laboratories prioritizing high-throughput screening often seek compounds with well-documented spectral data, further driving demand for detailed studies on this molecule.

Looking ahead, the integration of 2-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid into AI-driven drug design platforms presents exciting opportunities. With machine learning models increasingly trained on SMILES notations and 3D molecular descriptors, this compound’s structural diversity could contribute to virtual screening libraries—a topic dominating recent scientific conferences.

In summary, 2-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid represents a multifaceted tool for researchers addressing challenges in medicinal chemistry, materials engineering, and sustainable synthesis. Its alignment with trending search terms like "click chemistry applications" and "kinase inhibitor scaffolds" ensures continued relevance in both academic and industrial settings.